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Compound of Interest

Compound Name: 5-Chloroindole

Cat. No.: B142107

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the toxicological profile and safety data
for 5-Chloroindole, a halogenated indole used as a building block in the synthesis of various
biologically active compounds. This document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis who handle or investigate this
compound. While 5-Chloroindole is a valuable research chemical, a thorough understanding
of its potential hazards is crucial for safe handling and experimental design.

Executive Summary

5-Chloroindole is classified as a substance that causes skin and serious eye irritation, and
may cause respiratory irritation.[1][2] It is also considered harmful if swallowed, in contact with
skin, or if inhaled.[1][2] However, a comprehensive toxicological evaluation of 5-Chloroindole
is not publicly available, with many sources stating that its toxicological properties have not
been fully investigated.[3] This guide synthesizes the available safety and toxicological
information from material safety data sheets (MSDS), supplier information, and the limited
scientific literature. It also details standardized experimental protocols for toxicological
assessment based on OECD guidelines and explores the known interactions of 5-
Chloroindole and its derivatives with cellular signaling pathways.

Safety and Hazard Information
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The primary source of safety and hazard information for 5-Chloroindole comes from its

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals specifications.

GHS Hazard Classification

Hazard Class Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if ]
Warning GHSO07
(Category 4) swallowed
Acute Toxicity, Dermal  H312: Harmful in ]
) ) Warning GHSO07
(Category 4) contact with skin
Skin .
) o H315: Causes skin )
Corrosion/Irritation L Warning GHSO07
irritation
(Category 2)
Serious Eye )
o H319: Causes serious ]
Damage/Eye Irritation S Warning GHSO07
eye irritation
(Category 2)
Acute Toxicity, )
) H332: Harmful if ]
Inhalation (Category ) Warning GHSO07
inhaled
4)
Specific Target Organ
Toxicity — Single
H335: May cause ]
Exposure (Category Warning GHSO07

3), Respiratory Tract

Irritation

respiratory irritation

Handling and First Aid

Handling:

o Wear protective gloves, protective clothing, and eye/face protection.

e Use only outdoors or in a well-ventilated area.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

e If on Skin: Wash with plenty of soap and water. Call a POISON CENTER or doctor/physician
if you feel unwell. If skin irritation occurs, get medical advice/attention. Take off contaminated
clothing and wash it before reuse.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Toxicological Data

A significant gap exists in the publicly available quantitative toxicological data for 5-
Chloroindole. The statement "The toxicological properties of this substance have not been
fully investigated" is frequently encountered in safety data sheets.

Acute Toxicity

No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 5-
Chloroindole were found in the reviewed literature. The GHS classification of Category 4 for
acute oral, dermal, and inhalation toxicity is based on general assessments rather than specific
experimental values.

Skin and Eye Irritation

5-Chloroindole is consistently classified as a skin and eye irritant. Studies on similar chemical
structures often utilize rabbit models to assess dermal and ocular irritation potential according
to OECD guidelines 404 and 405, respectively.

Mutagenicity and Carcinogenicity
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There is no available data on the mutagenic or carcinogenic potential of 5-Chloroindole itself.
Standard in vitro mutagenicity tests, such as the Ames test using Salmonella typhimurium
strains, have not been reported for this compound in the available literature. Similarly, no long-
term carcinogenicity bioassays in animal models have been found.

Reproductive and Developmental Toxicity

Information regarding the reproductive and developmental toxicity of 5-Chloroindole is not
available.

Experimental Protocols for Toxicological
Assessment

Standardized protocols, such as those provided by the Organisation for Economic Co-
operation and Development (OECD), are essential for the reliable assessment of chemical
toxicity. The following are summaries of key OECD guidelines applicable to the evaluation of 5-
Chloroindole.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is a stepwise procedure using a small number of animals to classify a substance
into a toxicity category.

Dose 3 more rats
at a higher dose
Administer starting dose Observe for 14 days M .
S : ortality?
(e.g., 2000 mg/kg) (mortality/clinical signs)

Yes Dose 3 more rats
at a lower dose
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OECD 423 Workflow
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Methodology:

o Agroup of three female rats is dosed at a specific starting concentration (e.g., 2000, 300, or
50 mg/kg body weight).

¢ Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o Depending on the outcome (number of mortalities), the test is either stopped and the
substance classified, or another group of three animals is dosed at a higher or lower level.

e The process is repeated until a classification can be made.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline describes a procedure to assess the potential of a substance to cause skin
irritation or corrosion.

Clip fur from dorsal area Apply 0.5 g of substance 4-hour exposure Remove patch an:
(approx. 6 cm?) to skin under a gauze patch (semi-occlusive dressing) wash skin
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OECD 404 Workflow

Methodology:

A single dose of 0.5 g of the test substance is applied to a small area of the skin of an albino
rabbit.

e The application site is covered with a gauze patch and a semi-occlusive dressing for a 4-
hour exposure period.

o After exposure, the residual substance is removed.

e The skin is observed and scored for erythema (redness) and edema (swelling) at specific
time points (1, 24, 48, and 72 hours, and up to 14 days if necessary) to assess the severity
and reversibility of the effects.
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Acute Eye Irritation/Corrosion - OECD Guideline 405

This test evaluates the potential of a substance to cause eye irritation or corrosion.

Untreated eye serves
as control

Examine eyes at 1, 24, 48, Score lesions of cornea,
and 72 hours iris, and conjunctiva

Instill 0.1 g of substance
into the conjunctival sac
of one eye
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OECD 405 Workflow

Methodology:

o Asingle dose of the test substance (0.1 g for solids) is applied into the conjunctival sac of
one eye of an albino rabbit.

e The other eye remains untreated and serves as a control.
e The eyes are examined at 1, 24, 48, and 72 hours after application.

e Ocular lesions of the cornea, iris, and conjunctiva are scored to assess the degree of
irritation.

e The duration of the observation period can be extended up to 21 days to evaluate the
reversibility of the effects.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Guideline 471

This in vitro test is widely used to assess the mutagenic potential of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloroindole: A Comprehensive Toxicological and
Safety Profile for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142107#toxicological-profile-and-safety-data-for-5-
chloroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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